Cas no 1804676-15-0 (4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804676-15-0
• MF: C₈H₄F₃IN₂O₂
• MW: 344.029244422913
• CID: 4831414
• Update Time: 2025-05-23

4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2O2/c9-8(10,11)16-7-5(1-2-13)14-3-4(12)6(7)15/h3H,1H2,(H,14,15)
• InChI Key： XIRCXIOXRSSSGJ-UHFFFAOYSA-N
• SMILES： IC1=CNC(CC#N)=C(C1=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804676-15-0)

4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804676-15-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine core, iodo substitution, and trifluoromethoxy group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s acetonitrile moiety enhances its reactivity, enabling versatile applications in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in developing antimicrobial agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel treatments against resistant pathogens and neurological disorders. Its trifluoromethoxy group, a hotspot in modern medicinal chemistry, contributes to improved metabolic stability and lipophilicity—key factors in optimizing drug candidates.

From an industrial perspective, 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile is synthesized through multi-step protocols involving halogenation and etherification. Its CAS No. 1804676-15-0 ensures precise identification in regulatory and safety documentation, critical for compliance in global markets. Analytical techniques like HPLC and NMR are employed to validate its purity, a priority for end-users in high-value applications.

Environmental and sustainability considerations are also shaping the discourse around this compound. Innovations in green chemistry aim to reduce waste during its production, addressing concerns about halogenated byproducts. Furthermore, its potential in crop protection formulations aligns with the agrochemical industry’s shift toward eco-friendly solutions, a topic frequently searched by stakeholders.

In summary, 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile exemplifies the intersection of cutting-edge science and industrial relevance. Its adaptability across pharmaceuticals, agrochemicals, and material science underscores its importance in advancing next-generation technologies. As research progresses, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.